5-Isopropyl-6-chloro-2,4-dimethoxypyrimidine

• IUPAC Name: 4-chloro-2,6-dimethoxy-5-propan-2-ylpyrimidine
• InChI: InChI=1S/C9H13ClN2O2/c1-5(2)6-7(10)11-9(14-4)12-8(6)13-3/h5H,1-4H3
• InChI Key: HBNSYNXCMVOCAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(N=C1Cl)OC)OC
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

5-Isopropyl-6-chloro-2,4-dimethoxypyrimidine is a chemical compound with the molecular formula C9H12ClN3O2. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of 5-Isopropyl-6-chloro-2,4-dimethoxypyrimidine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted at the 5th position by an isopropyl group, at the 6th position by a chlorine atom, and at the 2nd and 4th positions by methoxy groups.

Physical And Chemical Properties Analysis

5-Isopropyl-6-chloro-2,4-dimethoxypyrimidine is a solid compound. It has a molecular weight of 174.58. The compound is sealed in dry and stored at 2-8°C.

Synthesis routes and methods

Procedure details

112 g of 30% sodium methoxide in methanol are added, in a 0.5 liter reactor rendered inert with nitrogen and equipped with an anchor stirrer, to the solution of compound of Example 2 (70 g, 0.31 mol) in 400 ml of isopropyl ether. The medium is kept stirred at ambient temperature. When there is no more change, 140 ml of water are added and the organic and aqueous phases are separated. The organic phase is washed with water and dried by evaporation of the solvent under vacuum. The oily residue is distilled under vacuum in order to obtain 53 g of purified 6-chloro-2,4-dimethoxy-5-(1-methylethyl)pyrimidine (oil, boiling temperature at 13 mbar=128-30° C.), which comprises approximately 5% of positional isomer.